Cas no 920312-32-9 (2-Butenoic acid, 3-(2-propen-1-ylamino)-, methyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 3-(2-propen-1-ylamino)-, methyl ester, (2Z)-
• CAS No: 920312-32-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 757651
• PubChem ID: 71424227
• Update Time: 2025-04-19

2-Butenoic acid, 3-(2-propen-1-ylamino)-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-(2-propen-1-ylamino)-, methyl ester, (2Z)-
• methyl 3-(prop-2-enylamino)but-2-enoate
• DTXSID10843026
• 920312-32-9
• Methyl 3-[(prop-2-en-1-yl)amino]but-2-enoate

• Inchi： 1S/C8H13NO2/c1-4-5-9-7(2)6-8(10)11-3/h4,6,9H,1,5H2,2-3H3
• InChI Key： PYIZFLQDEKOFGR-UHFFFAOYSA-N
• SMILES： O(C)C(C=C(C)NCC=C)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų